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Compound of Interest

Compound Name: 2-Bromo-4-chlorophenol

Cat. No.: B154644

For Immediate Release

This technical guide provides a detailed overview of 2-Bromo-4-chlorophenol, a halogenated
aromatic compound relevant to researchers, scientists, and professionals in drug development
and chemical synthesis. This document outlines its key chemical identifiers, physicochemical
properties, and a representative logical workflow for its identification.

Core Chemical Identifiers

Precise identification of chemical compounds is fundamental in research and development. 2-
Bromo-4-chlorophenol is cataloged under several key identifiers across various chemical
databases, ensuring its unambiguous recognition. The primary identifier is its CAS number,
695-96-5.[1][2][3][4][5][6][7] A comprehensive list of identifiers is provided in the table below.
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Identifier Type Identifier
CAS Number 695-96-5
PubChem CID 69670
EINECS Number 211-785-6

IUPAC Name 2-bromo-4-chlorophenol

nchi INChl=1S/C6H4BrClO/c7-5-3-4(8)1-2-6(5)9/h1-
3,9H

InChlKey ZIYRDJLAJYTELF-UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1Cl)Br)O

Molecular Formula

C6H4BrCIO

Other Synonyms

4-Chloro-2-bromophenol, Phenol, 2-bromo-4-

chloro-

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Bromo-4-

chlorophenol. These properties are crucial for its handling, storage, and application in

experimental settings.

Property Value
Molecular Weight 207.45 g/mol [1][5]
White to slightly beige low melting solid[2] or
Appearance e
fused solid/liquid[4]
Melting Point 29.5-35.5 °C[4] or 31 °C[2]
Boiling Point 228-235 °C[2]
Flash Point 113 °C (closed cup)[5]

Purity (as per suppliers)

>98.0% (GC)[4] or 98%[5]
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Logical Workflow for Identification

The identification of a chemical compound like 2-Bromo-4-chlorophenol follows a logical
progression from its basic nomenclature to detailed structural and property analysis. The

following diagram illustrates this workflow.

Start:

Compound of Interest

Y

IUPAC Name:
2-Bromo-4-chlorophenol

Y

CAS Number:
695-96-5

Structural Identifiers:
SMILES, InChl, InChiIKey

Physicochemical Properties:
MW, MP, BP, etc.

Confirmed ldentification
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Logical workflow for the identification of 2-Bromo-4-chlorophenol.

Experimental Protocols

While specific experimental protocols can vary based on the research context, a general
procedure for the synthesis of 2-bromo-4-chlorophenol involves the bromination of 4-
chlorophenol.

General Synthesis Example:

A common method involves the reaction of 4-chlorophenol with a brominating agent, such as
N-bromosuccinimide (NBS), in a suitable solvent like acetonitrile. The reaction progress is
typically monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture
is worked up by extraction and purified using column chromatography on silica gel.

It is imperative for researchers to consult and adapt detailed synthetic procedures from peer-
reviewed literature and to conduct a thorough risk assessment before commencing any
experimental work. All handling of this chemical should be performed in a well-ventilated fume
hood with appropriate personal protective equipment, as it is classified as an irritant and may
be harmful if swallowed or in contact with skin.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.sigmaaldrich.com/FR/fr/product/aldrich/b62005
https://www.fishersci.ca/shop/products/2-bromo-4-chlorophenol-98-thermo-scientific/p-7023132
https://webbook.nist.gov/cgi/cbook.cgi?ID=695-96-5&Units=SI
https://www.benchchem.com/product/b154644#2-bromo-4-chlorophenol-cas-number-and-identifiers
https://www.benchchem.com/product/b154644#2-bromo-4-chlorophenol-cas-number-and-identifiers
https://www.benchchem.com/product/b154644#2-bromo-4-chlorophenol-cas-number-and-identifiers
https://www.benchchem.com/product/b154644#2-bromo-4-chlorophenol-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

